Cas no 62578-36-3 (1,2,4-Triazin-4(1H)-amine, 5,6-dihydro-)

• Product Name: 1,2,4-Triazin-4(1H)-amine, 5,6-dihydro-
• CAS No: 62578-36-3
• MF: C₃H₈N₄
• MW: 100.1224193573
• CID: 439500
• PubChem ID: 12347013
• Update Time: 2025-04-19

1,2,4-Triazin-4(1H)-amine, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-4(1H)-amine, 5,6-dihydro-
• 1,2,4-Triazin-4(1H)-amine,5,6-dihydro-(9CI)
• 5,6-dihydro-1H-1,2,4-triazin-4-amine
• 5,6-Dihydro-1,2,4-triazin-4(1H)-amine
• DTXSID80492868
• 62578-36-3

• Inchi： 1S/C3H8N4/c4-7-2-1-5-6-3-7/h3,5H,1-2,4H2
• InChI Key： DYIWUTDYCYMQDS-UHFFFAOYSA-N
• SMILES： N1(C=NNCC1)N

Computed Properties

• Exact Mass: 100.07504
• Monoisotopic Mass: 100.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines